Tert-butyl 4-[(4-methylpiperazin-1-yl)carbonyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H29N3O3/c1-16(2,3)22-15(21)19-7-5-13(6-8-19)14(20)18-11-9-17(4)10-12-18/h13H,5-12H2,1-4H3
• InChI Key: NJCYAEJCGFMXPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C
• Molecular Formula: C16H29N3O3
• DSSTOX Substance ID: DTXSID601138599
• Molecular Weight: 311.42 g/mol
• CAS RN: 205059-41-2

Description

Tert-butyl 4-[(4-methylpiperazin-1-yl)carbonyl]piperidine-1-carboxylate is a chemical compound with the molecular formula C16H29N3O3. It has a molecular weight of 311.42 Da. The compound is also known by its IUPAC name, tert-butyl 4-(4-methyl-1-piperazinyl)-1-piperidinecarboxylate.

Molecular Structure Analysis

The molecular structure of Tert-butyl 4-[(4-methylpiperazin-1-yl)carbonyl]piperidine-1-carboxylate consists of a piperidine ring attached to a carbonyl group, which is further attached to a methylpiperazine ring. The compound also contains a tert-butyl ester group.

Physical And Chemical Properties Analysis

Tert-butyl 4-[(4-methylpiperazin-1-yl)carbonyl]piperidine-1-carboxylate has a molecular weight of 311.4198. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

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Synthesis routes and methods I

Procedure details

The solution of 1-(tert-butoxycarbonyl)-4-piperidinecarboxylic acid (Aldrich) (21.88 g, 95.4 mmol), triethylamine (13.3 mL, 95.4 mmol) and HBTU [O-benzotriazol-1-yl-N,N,N′,N′-tetramethyluronium hexafluorophosphate (Advanced Chem. Tech.)] (38.36 g, 101.0 mmol) in dry dimethylformamide (100 mL) was stirred at room temperature for five minutes before N-methyl-piperazine (10.6 mL, 95.5 mmol) was added. The pH of the reaction mixture was adjusted to 8 by the addition of triethylamine, the so obtained mixture was stirred at room temperature overnight, then concentrated in vacuo. The residue was treated with saturated sodium hydrogencarbonate solution (350 mL), extracted with ethyl acetate (3×250 mL), the combined organic layers were washed with saturated sodium hydrogencarbonate solution, water and brine, dried over sodium sulfate, filtered and concentrated. The residue was submitted to column chromatography using Kieselgel 60 (0.040-0.063 mm) (Merck) as adsorbent, and chloroform:methanol=9:1 as eluent to yield 25.8 g (87%) of the title compound as an oil.

Synthesis routes and methods II

Procedure details

Prepared analogously to Example A15a) from 1-(1,1-dimethylethoxycarbonyl)-4-piperidinecarboxylic acid and 1-methylpiperazine in the presence of TBTU in a yield of 76% of theory. Colourless, amorphous substance, Rf=0.64 (eluant: dichloromethane/methanol/conc. ammonia 50/50/1 v/v/v).